1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride
Description
1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride is a chemical compound that is commonly used in scientific research. It is a beta-adrenergic receptor agonist that has been shown to have various physiological effects.
Scientific Research Applications
Synthesis and Structural Characterization
The synthesis and structural characterization of complex molecules involving 1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride derivatives have been a subject of interest in scientific research. For example, studies on new oxidovanadium(V) complexes have revealed insights into the synthesis, structural features, and supramolecular assemblies supported by hydrogen bonding, alongside DFT studies and HOMO–LUMO energy gaps (Back et al., 2012).
Development of Novel Compounds
Research has also focused on the development of novel compounds with potential applications in materials science and pharmacology. The synthesis of new metal-free and metallophthalocyanines, incorporating 1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride derivatives, has been reported. These studies have explored the aggregation behaviors of phthalocyanine complexes in various solvents and concentrations, leading to advancements in the understanding of their spectroscopic characterization and potential applications (Acar et al., 2012).
Antimicrobial and Antiradical Activities
Investigations into the antimicrobial and antiradical activities of compounds related to 1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride have yielded significant findings. Studies have synthesized and evaluated a series of compounds for their potential antimycobacterial activities, highlighting the relevance of these compounds in the development of new therapeutic agents. Such research has contributed to the understanding of structure-activity relationships and the biological impacts of these compounds (Tengler et al., 2013).
Catalytic and Sensing Applications
Further research has demonstrated the catalytic promiscuity of copper(II)-Mannich base complexes involving derivatives of 1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride. These studies have unveiled unprecedented radical pathways in catecholase activity, opening new avenues for the development of catalytic processes and sensing applications (Dasgupta et al., 2020).
properties
IUPAC Name |
1-(2,4-ditert-butylphenoxy)-3-(diethylamino)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H37NO2.ClH/c1-9-22(10-2)14-17(23)15-24-19-12-11-16(20(3,4)5)13-18(19)21(6,7)8;/h11-13,17,23H,9-10,14-15H2,1-8H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCZUHYKVFXAZHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(COC1=C(C=C(C=C1)C(C)(C)C)C(C)(C)C)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H38ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Di-tert-butylphenoxy)-3-(diethylamino)propan-2-ol hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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